Cas no 1170440-38-6 ((1,3-dimethyl-1H-pyrazol-4-yl)methyl2-(3-methoxyphenyl)ethylamine)

• Product Name: (1,3-dimethyl-1H-pyrazol-4-yl)methyl2-(3-methoxyphenyl)ethylamine
• CAS No: 1170440-38-6
• Molecular Formula: C₁₅H₂₁N₃O
• Molecular Weight: 259.347
• MDL: MFCD09834322
• CID: 3159394
• PubChem ID: 25248239

(1,3-dimethyl-1H-pyrazol-4-yl)methyl2-(3-methoxyphenyl)ethylamine Properties

Names and Identifiers

• N-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]-2-(3-methoxyphenyl)ethanamine
• (1,3-dimethyl-1H-pyrazol-4-yl)methyl2-(3-methoxyphenyl)ethylamine
• 1170440-38-6
• STK352847
• EN300-231886
• AKOS005168464
• [(1,3-dimethyl-1H-pyrazol-4-yl)methyl][2-(3-methoxyphenyl)ethyl]amine
• [(1,3-dimethylpyrazol-4-yl)methyl][2-(3-methoxyphenyl)ethyl]amine
• N-[(1,3-dimethylpyrazol-4-yl)methyl]-2-(3-methoxyphenyl)ethanamine
• N-((1,3-Dimethyl-1H-pyrazol-4-yl)methyl)-2-(3-methoxyphenyl)ethanamine

• MDL： MFCD09834322
• InChIKey： ZRYCSDROBFFSGH-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H21N3O/c1-12-14(11-18(2)17-12)10-16-8-7-13-5-4-6-15(9-13)19-3/h4-6,9,11,16H,7-8,10H2,1-3H3
• SMILES： CC1=NN(C)C=C1CNCCC2=CC(=CC=C2)OC

Computed Properties

• Exact Mass: 259.168462302Da
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Monoisotopic Mass: 259.168462302Da
• Heavy Atom Count: 19
• Complexity: 262
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 39.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines